molecular formula Cd2Zn6 B12582354 Cadmium;ZINC CAS No. 647835-79-8

Cadmium;ZINC

Cat. No.: B12582354
CAS No.: 647835-79-8
M. Wt: 617.1 g/mol
InChI Key: QVPORUDSOBHDBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Cadmium and zinc are two elements that belong to Group 12 of the periodic table. Cadmium is a soft, bluish-white metal that is chemically similar to zinc but is denser and more toxic. Zinc, on the other hand, is a bluish-silver metal that is essential for human health and is used in various industrial applications. Both elements are often found together in nature and are typically extracted from zinc ores .

Preparation Methods

Synthetic Routes and Reaction Conditions: Cadmium and zinc can be prepared through various synthetic routes. One common method for cadmium involves the separation from zinc- and cadmium-bearing dust using the Zinc Plate Electroreplacement (ZPER) process. This process involves the use of a zinc plate and a microcurrent to separate cadmium from an acidic leachate of the dust . For zinc, the sol-gel method is often used to synthesize cadmium-doped zinc oxide nanoparticles. This method involves the use of zinc oxide and cadmium precursors in a sol-gel process to produce nanoparticles with specific properties .

Industrial Production Methods: Cadmium is primarily produced as a by-product of zinc refining. The production process begins with the roasting of zinc sulfide ores, which converts the sulfide into zinc oxide. During this process, cadmium becomes concentrated in the fumes and is subsequently recovered through various steps to produce cadmium with a purity of over 99.9% . Zinc is produced through the electrolytic process, which involves the electrolysis of zinc sulfate solution to produce high-purity zinc metal .

Chemical Reactions Analysis

Comparison with Similar Compounds

Cadmium and zinc are chemically similar to other Group 12 elements, such as mercury. cadmium is more toxic and less abundant than zinc . Zinc is unique in its essential role in human health, whereas cadmium is primarily known for its toxicity . Other similar compounds include cadmium sulfide (CdS) and zinc sulfide (ZnS), which are used in various industrial applications .

List of Similar Compounds:
  • Cadmium sulfide (CdS)
  • Zinc sulfide (ZnS)
  • Cadmium telluride (CdTe)
  • Zinc telluride (ZnTe)
  • Mercury (Hg)

Properties

CAS No.

647835-79-8

Molecular Formula

Cd2Zn6

Molecular Weight

617.1 g/mol

IUPAC Name

cadmium;zinc

InChI

InChI=1S/2Cd.6Zn

InChI Key

QVPORUDSOBHDBD-UHFFFAOYSA-N

Canonical SMILES

[Zn].[Zn].[Zn].[Zn].[Zn].[Zn].[Cd].[Cd]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.